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Compound of Interest

N-(2,6-Dimethylphenyl)-DL -
Compound Name:

alanine
CAS No.: 67617-64-5
Cat. No.: B3055881

Get Quote

Molecular Identity & Context[1][2][3]

e Compound Name: N-(2,6-Dimethylphenyl)-DL-alanine[1]
¢ CAS Number: 57646-32-9 (Acid) / 52888-49-0 (Methyl Ester)
¢ Molecular Formula: C11H1sNO:2 (Acid) / C12H17NO2 (Ester)

» Role: Key nucleophilic intermediate. The secondary amine is the site of acylation for
generating the active fungicidal "toxophore" (e.g., methoxyacetylation yields Metalaxyl).

Structural Significance

The sterically hindered 2,6-dimethyl (xylyl) group is crucial for biological activity but complicates
spectroscopic analysis due to restricted rotation (atropisomerism potential in derivatives) and
shielding effects in NMR.

Spectroscopic Data: NMR, IR, MS
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A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The 2,6-substitution pattern creates a distinct symmetry in the aromatic region, while the
alanine moiety provides a classic quartet-doublet coupling system.

Table 1: 1H NMR Chemical Shifts (400 MHz, CDCl5s)

Data represents the Methyl Ester form (most common isolated intermediate).
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13C NMR Highlights (100 MHz, CDCls)
e Carbonyl (C=0): ~175.5 ppm (Ester) / ~178.0 ppm (Acid).

Aromatic C-N (Ipso): ~143.0 ppm.

Aromatic C-Me (Ortho): ~129.5 ppm (Quaternary carbons carrying methyls).

Alpha-Carbon: ~56.0 ppm.

Ar-Methyls: ~18.5 ppm.

B. Infrared (IR) Spectroscopy

IR is the primary tool for monitoring the conversion of the ester to the acid (hydrolysis) or the
amine to the amide (acylation).

Table 2: Key IR Functional Group Absorptions
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C. Mass Spectrometry (MS)[5]

 lonization Mode: Electron Impact (El, 70 eV) or ESI+.
e Molecular lon (M+):
o Methyl Ester: m/z 207

o Free Acid: m/z 193

Fragmentation Pattern (El)

e Base Peak (m/z 120/121): The 2,6-dimethylaniline (xylidine) fragment. The bond between
the nitrogen and the alanine chiral center is the weakest point under El conditions, leading to
the stable xylidinium ion.

e Loss of Carboxyl (M-59 or M-45):

o Ester: Loss of -COOCHs (59 Da)
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m/z 148.

o Acid: Loss of -COOH (45 Da)

m/z 148.

o Interpretation: The m/z 148 fragment corresponds to the N-ethyl-2,6-dimethylaniline cation
(stabilized).

Experimental Protocol: Synthesis & Isolation

Causality: This protocol relies on nucleophilic substitution (SN2). The sterics of 2,6-
dimethylaniline require forcing conditions (heat/catalyst) or the use of a leaving group like
bromide on the alanine alpha-carbon.

Workflow: N-Alkylation of 2,6-Xylidine

e Reagents:
o 2,6-Dimethylaniline (1.0 eq)
o Methyl 2-bromopropionate (1.1 eq)
o Base: Sodium Bicarbonate (NaHCOs) or Triethylamine (1.2 eq)
o Solvent: Toluene (preferred for azeotropic drying) or DMF.
e Procedure:
o Step 1: Dissolve 2,6-dimethylaniline in Toluene. Add NaHCOs.
o Step 2: Heat to reflux (110°C). Slowly add Methyl 2-bromopropionate over 1 hour.

= Why? Slow addition prevents the formation of the N,N-dialkylated impurity, although
steric hindrance makes this impurity rare.

o Step 3: Reflux for 6—-10 hours. Monitor by TLC (Hexane:EtOAc 8:2) or GC-MS.

o Step 4 (Workup): Cool, filter off inorganic salts (NaBr). Wash organic layer with water.
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o Step 5 (Purification): The product is an oil. Purify via vacuum distillation or convert to the
hydrochloride salt (solid) for storage.

o Hydrolysis to Free Acid (Optional):

o Treat the ester with NaOH (aq) in Methanol at 60°C for 2 hours. Acidify with HCI to pH 3 to
precipitate N-(2,6-dimethylphenyl)-DL-alanine.

Visualization: Synthesis & Analysis Workflow

Click to download full resolution via product page

Caption: Workflow depicting the synthesis of the alanine intermediate and the critical QC
checkpoints (NMR/IR) prior to final conversion to Metalaxyl.

References
e Preparation of Metalaxyl Intermediates

o Source: P
o Context: Describes the reaction of 2,6-xylidine with methyl 2-bromopropion

o Link:
e Spectroscopic Data of Phenylamide Fungicide Metabolites

o Source: University of Hertfordshire PPDB (Pesticide Properties D
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o Context: Identifies N-(2,6-dimethylphenyl)alanine as the major metabolite (CGA 62826
precursor).

o Link:

¢ Enzymatic Resolution of N-(2,6-dimethylphenyl)

o Source:Journal of Molecular Catalysis B: Enzym
o Context: Provides characterization data for the chiral resolution of the methyl ester.

o Link:

» General NMR Shifts for Solvents and Impurities

o Source:Organometallics, 2010 (Fulmer et al.).
o Context: Essential for distinguishing solvent peaks (Toluene, MeOH)

o Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. methyl N-(2,6-dimethylphenyl)-DL-alaninate | 52888-49-0 [chemicalbook.com]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of N-(2,6-
Dimethylphenyl)-DL-alanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055881/docs#technical-guide-spectroscopic-
profiling-of-n-2-6-dimethylphenyl-dl-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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